Cas no 2171656-04-3 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-3-hydroxy-3-methylbutanoic acid)
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-3-hydroxy-3-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-3-hydroxy-3-methylbutanoic acid
- 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]-3-hydroxy-3-methylbutanoic acid
- 2171656-04-3
- EN300-1517236
-
- Inchi: 1S/C24H26F2N2O6/c1-24(33,11-21(29)30)13-27-22(31)19(10-20(25)26)28-23(32)34-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,18-20,33H,10-13H2,1H3,(H,27,31)(H,28,32)(H,29,30)
- InChI Key: VVYNOCXPHQSTQQ-UHFFFAOYSA-N
- SMILES: FC(CC(C(NCC(C)(CC(=O)O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F
Computed Properties
- Exact Mass: 476.17589288g/mol
- Monoisotopic Mass: 476.17589288g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 34
- Rotatable Bond Count: 11
- Complexity: 716
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 125Ų
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-3-hydroxy-3-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1517236-0.05g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]-3-hydroxy-3-methylbutanoic acid |
2171656-04-3 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1517236-0.1g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]-3-hydroxy-3-methylbutanoic acid |
2171656-04-3 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1517236-0.25g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]-3-hydroxy-3-methylbutanoic acid |
2171656-04-3 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1517236-0.5g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]-3-hydroxy-3-methylbutanoic acid |
2171656-04-3 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1517236-1.0g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]-3-hydroxy-3-methylbutanoic acid |
2171656-04-3 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1517236-2.5g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]-3-hydroxy-3-methylbutanoic acid |
2171656-04-3 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1517236-5.0g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]-3-hydroxy-3-methylbutanoic acid |
2171656-04-3 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1517236-10.0g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]-3-hydroxy-3-methylbutanoic acid |
2171656-04-3 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1517236-50mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]-3-hydroxy-3-methylbutanoic acid |
2171656-04-3 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1517236-100mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]-3-hydroxy-3-methylbutanoic acid |
2171656-04-3 | 100mg |
$2963.0 | 2023-09-27 |
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-3-hydroxy-3-methylbutanoic acid Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-3-hydroxy-3-methylbutanoic acid
Comprehensive Analysis of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-3-hydroxy-3-methylbutanoic acid (CAS No. 2171656-04-3)
In the rapidly evolving field of pharmaceutical and biochemical research, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-3-hydroxy-3-methylbutanoic acid (CAS No. 2171656-04-3) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and unique functional groups, is widely utilized in peptide synthesis and drug development. Researchers are particularly drawn to its Fmoc-protected amino acid moiety, which plays a critical role in solid-phase peptide synthesis (SPPS). The incorporation of difluorobutanamido and hydroxy-3-methylbutanoic acid groups further enhances its utility in designing bioactive peptides and small-molecule therapeutics.
The growing demand for custom peptide synthesis and precision medicine has propelled the relevance of CAS No. 2171656-04-3. Recent studies highlight its potential in targeting enzyme inhibition and protein-protein interactions, making it a valuable tool for investigating diseases such as cancer and neurodegenerative disorders. Its fluorinated side chain contributes to improved metabolic stability and bioavailability, addressing common challenges in drug design. As the pharmaceutical industry shifts toward green chemistry and sustainable practices, this compound's efficient synthesis and minimal environmental impact align with modern ESG (Environmental, Social, and Governance) standards.
One of the most frequently searched questions in biochemical forums is: "What are the applications of Fmoc-protected amino acids in drug discovery?" The answer lies in compounds like 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-3-hydroxy-3-methylbutanoic acid, which enable the construction of complex peptide architectures with high precision. Its hydrophilic-lipophilic balance and steric effects are also topics of interest, as they influence the compound's behavior in biological systems. Furthermore, its compatibility with automated peptide synthesizers has made it a staple in high-throughput screening (HTS) workflows.
From a technical perspective, the CAS No. 2171656-04-3 compound exhibits remarkable stability under standard laboratory conditions, making it suitable for long-term storage and transportation. Its spectroscopic properties, including NMR and mass spectrometry data, are well-documented, facilitating easy identification and quality control. The compound's chirality at the 3-hydroxy-3-methylbutanoic acid moiety also opens doors for enantioselective synthesis, a hot topic in asymmetric catalysis research.
In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-3-hydroxy-3-methylbutanoic acid represents a versatile and indispensable tool in modern biochemistry. Its applications span from peptide-based therapeutics to material science, reflecting its broad utility. As the scientific community continues to explore its potential, this compound is poised to remain at the forefront of innovative research and development.
2171656-04-3 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-3-hydroxy-3-methylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)